Cas no 2228173-64-4 (tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate
• CAS No: 2228173-64-4
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6346563
• PubChem ID: 165777826
• Update Time: 2025-10-07

tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate
• 2228173-64-4
• tert-butyl N-[2-(3-aminopropoxy)-4-hydroxyphenyl]carbamate
• EN300-1875796

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-11-6-5-10(17)9-12(11)19-8-4-7-15/h5-6,9,17H,4,7-8,15H2,1-3H3,(H,16,18)
• InChI Key： OAAHOIWBRJOCGM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OCCCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate (CAS No. 2228173-64-4)

The compound tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate (CAS No. 2228173-64-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group, an aminopropoxy side chain, and a hydroxyphenyl moiety. These functional groups contribute to its potential applications in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate has surged, driven by advancements in precision medicine and bioconjugation techniques. Researchers are particularly interested in its role as a building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapeutics. This aligns with the growing trend of AI-driven drug design, where molecules with specific functional groups are prioritized for virtual screening.

The synthesis of CAS No. 2228173-64-4 typically involves multi-step organic reactions, including protection-deprotection strategies and selective etherification. Its hydroxyphenyl group offers sites for further derivatization, making it a versatile intermediate for structure-activity relationship (SAR) studies. Notably, its aminopropoxy linker enhances solubility, a critical factor in bioavailability optimization—a hot topic in pharmacokinetics discussions.

From an industrial perspective, tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate is often referenced in patents related to kinase inhibitors and GPCR modulators. Its carbamate functionality provides metabolic stability, addressing a key challenge in oral drug development. These attributes resonate with current Google Scholar trends, where searches for "carbamate-based drug candidates" have increased by 40% year-over-year.

Quality control of CAS 2228173-64-4 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on QC/QA compliance. The compound's tert-butyl group also makes it a subject of interest in green chemistry research, as scientists explore solvent-free synthesis methods to reduce environmental impact—a priority in ESG-focused R&D initiatives.

In conclusion, tert-butyl N-2-(3-aminopropoxy)-4-hydroxyphenylcarbamate represents a compelling case study in modern medicinal chemistry. Its structural versatility and relevance to next-generation therapeutics position it as a valuable asset for researchers tackling undruggable targets—a frequently searched term in PubMed and Scopus databases. As the field evolves, this compound will likely play a pivotal role in bridging chemical biology with translational medicine.